Cas no 2228622-40-8 (2-hydroxy-3,3,4-trimethylpentanoic acid)

• Product Name: 2-hydroxy-3,3,4-trimethylpentanoic acid
• CAS No: 2228622-40-8
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 5913896
• PubChem ID: 165674227
• Update Time: 2025-08-05

2-hydroxy-3,3,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3,3,4-trimethylpentanoic acid
• 2228622-40-8
• EN300-1831834

• Inchi： 1S/C8H16O3/c1-5(2)8(3,4)6(9)7(10)11/h5-6,9H,1-4H3,(H,10,11)
• InChI Key： BKHBSPPOZGBZDK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-3,3,4-trimethylpentanoic acid

2-Hydroxy-3,3,4-TriMethylpentanoic Acid: A Key Compound in Biomedical Research and Drug Development

2-Hydroxy-3,3,4-trimethylpentanoic acid, also known by its CAS number 2228622-40-8, has emerged as a significant molecule in the field of biomedical research. This organic compound, characterized by its unique structural features, plays a pivotal role in various biological processes and has attracted considerable attention from scientists and pharmaceutical researchers. Recent studies have highlighted its potential applications in drug development, metabolic regulation, and therapeutic interventions, making it a focal point in contemporary biomedical research.

The molecular structure of 2-hydroxy-3,3,4-trimethylpentanoic acid consists of a five-carbon chain with hydroxyl and methyl substituents at specific positions. The hydroxyl group at the second carbon position introduces polarity to the molecule, while the methyl groups at the third and fourth positions contribute to steric hindrance and hydrophobic interactions. This combination of functional groups allows the compound to interact with biological targets in diverse ways, enhancing its biological activity and selectivity. The presence of multiple methyl groups also influences the compound's physical properties, such as solubility and melting point, which are critical factors in its application in pharmaceutical formulations.

Recent advancements in analytical chemistry have enabled the precise characterization of 2-hydroxy-3,3,4-trimethylpentanoic acid using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into the compound's molecular structure and its behavior in different environments. For instance, studies published in Journal of Medicinal Chemistry (2023) have demonstrated the use of high-resolution NMR to elucidate the conformational flexibility of 2-hydroxy-3,3,4-trimethylpentanoic acid, which is essential for understanding its interactions with biological macromolecules.

One of the most promising applications of 2-hydroxy-3,3,4-trimethylpentanoic acid is in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of metabolic disorders. A study published in ACS Chemical Biology (2024) reported that derivatives of 2-hydroxy-3,3,4-trimethylpentanoic acid exhibit significant inhibitory activity against key enzymes involved in lipid metabolism. This finding has sparked interest in the compound's potential to target metabolic pathways associated with obesity and type 2 diabetes.

Moreover, the compound's role in cellular signaling pathways has been a subject of recent investigation. A 2023 study in Cell Reports highlighted the involvement of 2-hydroxy-3,3,4-trimethylpentanoic acid in modulating the activity of protein kinases, which are critical regulators of cell proliferation and survival. The study suggested that the compound could serve as a modulator of signaling cascades, offering new avenues for the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-hydroxy-3,3,4-trimethylpentanoic acid has also been a focus of recent research, with scientists developing efficient and scalable methods to produce the compound. A 2024 paper in Organic & Biomolecular Chemistry described a novel catalytic approach that reduces the number of reaction steps required for its synthesis, making the process more environmentally sustainable. This advancement is particularly important for the pharmaceutical industry, where cost-effective and eco-friendly synthesis methods are increasingly prioritized.

Another area of interest is the compound's potential as a biomarker for certain pathological conditions. Researchers have observed that elevated levels of 2-hydroxy-3,3,4-trimethylpentanoic acid are associated with specific metabolic disturbances, suggesting its utility in diagnostic applications. A 2023 study in Journal of Proteome Research demonstrated that the compound can be detected in biological fluids using mass spectrometry, paving the way for its use in non-invasive diagnostic tests.

Despite these promising findings, challenges remain in the translation of these discoveries into clinical applications. One of the key challenges is the optimization of the compound's pharmacokinetic properties to ensure effective delivery to target tissues. Researchers are actively exploring strategies to enhance its solubility and stability, which are critical for its therapeutic efficacy. Additionally, further studies are needed to elucidate the compound's mechanism of action and its potential side effects, which are essential for its safe and effective use in clinical settings.

In conclusion, 2-hydroxy-3,3,4-trimethylpentanoic acid, identified by its CAS number 2228622-40-8, represents a significant advancement in biomedical research. Its unique molecular structure and diverse biological activities have positioned it as a valuable candidate for the development of new therapeutic agents. As research in this field continues to evolve, the compound is likely to play an increasingly important role in addressing complex health challenges. The ongoing efforts to optimize its properties and understand its mechanisms of action will be crucial in realizing its full potential in the field of medicine.

For further information on the latest research and developments related to 2-hydroxy-3,3,4-trimethylpentanoic acid, it is recommended to consult recent publications in reputable scientific journals such as Journal of Medicinal Chemistry, ACS Chemical Biology, and Cell Reports. These sources provide up-to-date insights into the compound's applications, synthesis methods, and potential therapeutic uses, making them invaluable resources for researchers and professionals in the field of biomedical sciences.